6,7-Dichloro-2-formyl-5-hydroxybenzo[b]thiophene

• Molecular Formula: C9H4Cl2O2S
• Molecular Weight: 247.10 g/mol
• IUPAC Name: 6,7-dichloro-5-hydroxy-1-benzothiophene-2-carbaldehyde
• InChI: InChI=1S/C9H4Cl2O2S/c10-7-6(13)2-4-1-5(3-12)14-9(4)8(7)11/h1-3,13H
• InChI Key: SIBBHWNTLLWMSD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(SC2=C(C(=C1O)Cl)Cl)C=O

Description

6,7-Dichloro-2-formyl-5-hydroxybenzo[b]thiophene is a useful research compound. Its molecular formula is C9H4Cl2O2S and its molecular weight is 247.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 8.7 g of 6,7-dichloro-5-hydroxybenzo[b]thiophene in 50 ml of anhydrous tetrahydrofuran is placed in a 250 ml 3-necked flask and cooled to -25°. To the solution under nitrogen, is added dropwise 42 ml of a solution of 2.5M n-butyllithium at a rate such that the temperature did not rise above -10°. After total addition, the mixture is stirred at 0°-5° for 3 hrs. To the mixture is added 14 ml of anhydrous dimethylformamide over a period of 20 mins. The reaction mixture is allowed to warm to room temperature and stirred for 1 hr. Quenching with 400 ml of 2N hydrochloric acid, followed by extraction with ethyl acetate, gives a precipitate. Recrystallization from acetone-hexane affords 6.5 g of 6,7-dichloro-2-formyl-5-hydroxy-benzo[b]thiophene, mp 197°-198°.

Synthesis routes and methods II

Procedure details